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A deep dive into the pioneering work of Henri Victor Regnault and the nascent stages of

organochlorine chemistry.

For Immediate Release

This technical guide delves into the historical discovery and initial synthesis of

pentachloroethane (C₂HCl₅), a significant milestone in the development of organic chemistry.

Primarily aimed at researchers, scientists, and professionals in drug development, this

document provides a comprehensive overview of the early experimental methodologies,

supported by quantitative data and visualizations to facilitate a deeper understanding of this

foundational work.

Discovery and Historical Context
Pentachloroethane was first synthesized and identified in 1839 by the French chemist Henri

Victor Regnault. His groundbreaking work, documented in the "Annales de Chimie et de

Physique," laid the groundwork for the study of halogenated hydrocarbons. Regnault's

investigations into the action of chlorine on various "ethers" and their derivatives, including

ethyl chloride and "Dutch liquid" (1,2-dichloroethane), led to the isolation and characterization

of a series of new chlorinated compounds, including pentachloroethane.[1] This research was

conducted in an era when the systematic understanding of organic reactions was still in its

infancy, making Regnault's achievements particularly noteworthy.
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The First Synthesis: Regnault's Experimental
Protocol
Regnault's method for the first synthesis of pentachloroethane involved the progressive

chlorination of chlorinated derivatives of ethane. While his 1839 publication covers a broad

range of experiments, the synthesis of pentachloroethane was achieved through the

prolonged action of chlorine gas on 1,2-dichloroethane, which he referred to as "Dutch liquid."

Materials and Apparatus
Starting Material: "Dutch liquid" (1,2-dichloroethane, C₂H₄Cl₂)

Reagent: Chlorine gas (Cl₂)

Apparatus: Regnault employed a series of glass flasks and tubes. A diagram of a similar

apparatus used for the chlorination of ethyl chloride provides insight into his general

methodology.[2] Chlorine gas was generated in a separate flask and then bubbled through

the starting material. The reaction vessel was exposed to sunlight to initiate and sustain the

reaction.

Experimental Procedure
The synthesis of pentachloroethane was a multi-step process involving the sequential

substitution of hydrogen atoms with chlorine atoms.

Initial Chlorination: Gaseous chlorine was passed through 1,2-dichloroethane in a flask

exposed to direct sunlight. This initiated a series of substitution reactions, leading to the

formation of increasingly chlorinated ethanes.

Fractional Distillation: The resulting mixture of chlorinated ethanes was separated by

fractional distillation, a technique Regnault utilized to isolate compounds with different boiling

points.

Further Chlorination of Intermediates: Fractions containing trichloroethane (C₂H₃Cl₃) and

tetrachloroethane (C₂H₂Cl₄) were subjected to further chlorination by again passing chlorine

gas through the liquid under the influence of sunlight.
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Isolation of Pentachloroethane: Through repeated chlorination and careful fractional

distillation, Regnault was able to isolate a liquid with a boiling point of approximately 160°C,

which he identified as pentachloroethane (C₂HCl₅).

Key Observations and Challenges
Regnault noted that the reaction was significantly accelerated by sunlight, indicating a

photochemical nature of the chlorination process. A major challenge of his work was the

separation of the various chlorinated products, which required meticulous and repeated

distillations.

Quantitative Data and Physical Properties
Regnault's 1839 paper provides some of the first quantitative data on pentachloroethane. The

following table summarizes the key physical properties he reported, converted to modern units

where applicable.

Property
Regnault's Reported Value
(1839)

Modern Accepted Value

Boiling Point Approx. 160 °C 162 °C

Molecular Formula C₂HCl₅ C₂HCl₅

Note: Regnault's work predates modern analytical techniques, making his accurate

determination of the molecular formula a remarkable achievement based on elemental

analysis.

Logical Workflow of the First Synthesis
The following diagram illustrates the logical progression of Regnault's pioneering synthesis of

pentachloroethane.
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Click to download full resolution via product page

Caption: Logical workflow of Regnault's first synthesis of pentachloroethane.

Modern Synthesis Methods
While Regnault's method was groundbreaking, modern industrial synthesis of

pentachloroethane typically employs more efficient and controlled processes. These include:

Chlorination of Trichloroethylene: This is a common method where chlorine is added across

the double bond of trichloroethylene, often in the presence of a catalyst.

Oxychlorination of Ethylene: This process involves the reaction of ethylene, chlorine, and

oxygen over a catalyst.

Conclusion
Henri Victor Regnault's discovery and first synthesis of pentachloroethane in 1839 represent

a pivotal moment in the history of organic chemistry. His meticulous experimental work,

conducted with the limited tools of his time, not only introduced a new compound to the

scientific world but also helped to establish the fundamental principles of substitution reactions

in organic molecules. This foundational research paved the way for the development of a vast

array of halogenated hydrocarbons that have found applications in numerous fields, from

industrial solvents to precursors for pharmaceuticals. Understanding these historical origins

provides valuable context for contemporary researchers in the ongoing exploration of

halogenated organic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [Dawn of a Halogenated Hydrocarbon: The Discovery
and First Synthesis of Pentachloroethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166500#discovery-and-first-synthesis-of-
pentachloroethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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